4-fluoro-N-[(1H-imidazol-2-yl)methyl]-2-methylaniline

• IUPAC Name: 4-fluoro-N-(1H-imidazol-2-ylmethyl)-2-methylaniline
• InChI: InChI=1S/C11H12FN3/c1-8-6-9(12)2-3-10(8)15-7-11-13-4-5-14-11/h2-6,15H,7H2,1H3,(H,13,14)
• InChI Key: ZGDRZGRGSPTDFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NCC2=NC=CN2
• Molecular Formula: C11H12FN3
• Molecular Weight: 205.23 g/mol

Description

“4-fluoro-N-[(1H-imidazol-2-yl)methyl]-2-methylaniline” is a compound that belongs to the class of organic compounds known as diarylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two aryl groups. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

The synthesis of imidazoles has seen recent advances. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole. The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms and future challenges.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature i.e., it shows both acidic and basic properties.

Safety and Hazards

The safety and hazards of imidazole derivatives can vary. For example, some imidazole derivatives have hazard statements such as H315 - H317 - H319 - H410. Precautionary statements include P261 - P264 - P273 - P280 - P302 + P352 - P305 + P351 + P338. Hazard classifications include Aquatic Acute 1 - Aquatic Chronic 1 - Eye Irrit. 2 - Skin Irrit. 2 - Skin Sens. 1.

Future Directions

Given the broad range of applications and the ongoing advances in the synthesis of imidazole derivatives, it is expected that these compounds will continue to be a focus of research in the future. This could lead to the development of new drugs and functional materials.